Cas no 867008-56-8 (Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride)

• Product Name: Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride
• CAS No: 867008-56-8
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 2157633
• Update Time: 2025-10-29

Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-(pyridin-2-yl)ethyl)cyclopropanamine hydrochloride
• Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride
• AM101407

• Inchi： 1S/C10H14N2.ClH/c1-8(12-9-5-6-9)10-4-2-3-7-11-10;/h2-4,7-9,12H,5-6H2,1H3;1H
• InChI Key： TZMZCRKVBGXALS-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)C1C=CC=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 24.9

Additional information on Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride

Comprehensive Overview of Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride (CAS No. 867008-56-8)

Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride (CAS No. 867008-56-8) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound, featuring a cyclopropyl group and a pyridin-2-yl-ethyl moiety, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for this compound under variations such as Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine HCl or 867008-56-8 supplier, highlighting its relevance in synthetic chemistry and drug discovery.

The molecular structure of Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride combines a cyclopropyl ring with a pyridine-based side chain, making it an interesting candidate for studying structure-activity relationships (SAR). The hydrochloride salt form enhances its stability and solubility, which is crucial for laboratory handling and formulation. Recent trends in medicinal chemistry emphasize the importance of such hybrid structures, particularly in the development of small-molecule inhibitors and targeted therapies.

One of the key applications of Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride lies in its role as a building block for bioactive molecules. Its structural motifs are often found in compounds targeting neurological and metabolic disorders, aligning with current research trends in central nervous system (CNS) drug development. Additionally, its pyridine component is frequently explored in kinase inhibitor design, a hot topic in oncology research.

From a synthetic perspective, the preparation of Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride involves multi-step organic transformations, including amine coupling and salt formation reactions. These processes are often optimized for yield and purity, as demand for high-quality intermediates continues to rise in the pharmaceutical sector. Researchers searching for 867008-56-8 synthesis or Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine HCl protocol reflect this growing interest.

The compound's physicochemical properties, such as its melting point, solubility profile, and stability under various conditions, are critical for its handling and application. These characteristics are frequently queried in scientific databases, indicating the need for detailed technical data. Furthermore, the hydrochloride salt form ensures better bioavailability, a factor increasingly important in preclinical drug development.

Market-wise, Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and biotechnology industries. The compound's niche application means it is often available in small-scale quantities for research purposes. Searches for buy Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine HCl or 867008-56-8 distributor are common among procurement specialists and synthetic chemists.

In terms of safety and handling, while Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. The compound's material safety data sheet (MSDS) provides essential guidance for safe usage, a document often sought after by laboratory personnel.

Looking ahead, the potential of Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride in drug discovery remains promising. Its structural features align with current trends in fragment-based drug design and scaffold hopping strategies. As the pharmaceutical industry continues to explore novel chemical spaces, compounds like this will likely play a pivotal role in the development of next-generation therapeutics.

For researchers interested in further exploring Cyclopropyl-(1-pyridin-2-yl-ethyl)-amine hydrochloride, numerous scientific publications and patents reference its use or derivatives thereof. These resources can provide deeper insights into its synthetic utility and biological relevance, making them valuable for those investigating structure-activity relationships or medicinal chemistry applications.